Cas no 433330-71-3 (2-Methoxy-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Methoxy-3-(trifluoromethoxy)benzoic acid
• CAS No: 433330-71-3
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• MDL: MFCD18398446
• CID: 4785411
• Update Time: 2025-06-08

2-Methoxy-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(trifluoromethoxy)benzoic acid
• 2-Methoxy-3-(trifluoromethoxy)benzoic acid

• MDL： MFCD18398446
• Inchi： 1S/C9H7F3O4/c1-15-7-5(8(13)14)3-2-4-6(7)16-9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： UZLPNVNAVQQUGL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)O)=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8

Additional information on 2-Methoxy-3-(trifluoromethoxy)benzoic acid

Introduction to 2-Methoxy-3-(trifluoromethoxy)benzoic acid (CAS No: 433330-71-3)

2-Methoxy-3-(trifluoromethoxy)benzoic acid, with the chemical formula C₉H₆O₅F₂, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 433330-71-3, possesses a unique structural framework characterized by the presence of both methoxy and trifluoromethoxy substituents on a benzoic acid backbone. The combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The significance of 2-Methoxy-3-(trifluoromethoxy)benzoic acid in modern drug discovery stems from its ability to modulate biological pathways through precise interactions with molecular targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of orally active drugs. This feature has made fluorinated benzoic acids a staple in the pharmacophore library used by medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. Among these, enzymes involved in inflammation and cancer metabolism have been extensively studied. 2-Methoxy-3-(trifluoromethoxy)benzoic acid has emerged as a promising candidate due to its structural similarity to known bioactive compounds. Its benzoic acid core is a well-documented pharmacophore in the development of anti-inflammatory and anticancer agents.

One of the most compelling aspects of 2-Methoxy-3-(trifluoromethoxy)benzoic acid is its versatility in chemical modification. The presence of both methoxy and trifluoromethoxy groups provides multiple sites for further functionalization, allowing researchers to fine-tune its pharmacological properties. This flexibility has enabled the synthesis of a series of derivatives that exhibit enhanced potency and selectivity in preclinical studies.

The pharmaceutical industry has shown particular interest in fluorinated benzoic acids due to their favorable pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to improved solubility, reduced clearance, and prolonged half-life of drug candidates. These attributes are crucial for achieving therapeutic efficacy while minimizing dosing frequency and side effects.

In the realm of oncology, 2-Methoxy-3-(trifluoromethoxy)benzoic acid has been investigated for its potential as an inhibitor of key enzymes involved in tumor metabolism. For instance, research suggests that it may interfere with the activity of enzymes such as fatty acid synthase (FASN), which is overexpressed in many cancer types. By targeting these enzymes, fluorinated benzoic acids like this compound could disrupt cancer cell growth and survival mechanisms.

The anti-inflammatory potential of 2-Methoxy-3-(trifluoromethoxy)benzoic acid has also been explored extensively. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that derivatives of this compound can inhibit pro-inflammatory cytokine production and modulate immune cell function. These findings position it as a candidate for developing novel anti-inflammatory therapies.

The synthesis of 2-Methoxy-3-(trifluoromethoxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for other fluorinated benzoic acids.

The analytical characterization of 2-Methoxy-3-(trifluoromethoxy)benzoic acid relies on modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed structural information essential for confirming the identity and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) is commonly used for determining its chemical stability under various storage conditions.

In conclusion, 2-Methoxy-3-(trifluoromethoxy)benzoic acid(CAS No: 433330-71-3) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and versatile applications. Its role as a pharmacophore in drug discovery continues to be explored across multiple therapeutic areas, particularly in oncology and anti-inflammatory treatments. As research progresses, this compound is expected to contribute further to the development of next-generation therapeutic agents with improved efficacy and safety profiles.